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Introduction
Chlorine dioxide (ClO₂) is a potent oxidizing and disinfecting agent utilized in various

applications, including water treatment and sterilization processes. Accurate quantification of

chlorine dioxide and its oxychlorine species (chlorite and chlorate) is crucial for process

control, efficacy, and regulatory compliance. Amperometric titration is a standard

electrochemical method that provides a reliable and precise means of determining the

concentrations of these species in aqueous solutions.

This document provides a detailed protocol for the amperometric titration of chlorine dioxide,

based on the principles outlined in Standard Methods for the Examination of Water and

Wastewater, particularly Method 4500-ClO₂ E.[1][2] This method involves a series of four

sequential titrations using phenylarsine oxide (PAO) as the titrant. By manipulating the pH and

the addition of potassium iodide (KI), it is possible to differentiate and quantify chlorine
dioxide, free chlorine, chloramines, and chlorite.[3][4][5]

Principle of Amperometric Titration for Chlorine
Dioxide
Amperometric titration measures the change in electric current generated between a pair of

electrodes immersed in the sample solution as a titrant is added. The endpoint of the titration is
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identified by the point at which the current ceases to change significantly. In this protocol,

chlorine dioxide and other chlorine species oxidize iodide to iodine under specific pH

conditions. The liberated iodine is then titrated with a standard solution of phenylarsine oxide.

The amperometric endpoint detection offers high sensitivity and is less affected by sample

color or turbidity compared to colorimetric methods.[6][7]

The core of this method lies in a four-step titration procedure performed on two separate

sample portions, allowing for the speciation of different chlorine compounds.[3][5]

Data Presentation
Table 1: Summary of the Four-Titration Amperometric Method

Titration Sample Portion
Reagents Added
Before Titration

Species Titrated

A 1
pH 7 buffer,

Potassium Iodide (KI)

Free Chlorine + one-

fifth of Chlorine

Dioxide

B 1 Sulfuric Acid (to pH 2)

Total available

Chlorine Dioxide +

Chlorite + Free

Chlorine

C 2

Sodium Hydroxide (to

pH 12), then

neutralized to pH 7

Free Chlorine

D 2

Sodium Hydroxide (to

pH 12), neutralized to

pH 7, Potassium

Iodide (KI)

Free Chlorine +

Monochloramine

Table 2: Typical Reagent Concentrations and Sample Volumes
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Reagent/Parameter Concentration/Volume Notes

Phenylarsine Oxide (PAO)

Titrant
0.00564 N Standardized solution.[5][8]

Sample Volume 200 mL
May be adjusted based on

expected concentration.[5][8]

Potassium Iodide (KI) Approx. 1 g Added as crystals.

pH 7 Phosphate Buffer
As required to bring sample to

pH 7.0

Sulfuric Acid
As required to bring sample to

pH 2.0

Sodium Hydroxide
As required to bring sample to

pH 12.0

Experimental Protocols
Apparatus and Reagents

Apparatus:

Amperometric titrator with a platinum electrode assembly.

Buret, 5 mL or 10 mL, Class A.

Glassware: Beakers (250 mL), graduated cylinders, volumetric flasks. All glassware

should be pre-treated to be chlorine-demand-free by soaking in a dilute bleach solution

followed by thorough rinsing with deionized water.[9]

Magnetic stirrer and stir bars.

Reagents:

Phenylarsine Oxide (PAO) solution (0.00564 N): Commercially available or prepared by

dissolving approximately 0.8 g of phenylarsine oxide in 150 mL of 0.3 N NaOH. After
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settling, decant 110 mL into 800 mL of chlorine-free water. Adjust to pH 6-7 with 6 N HCl

and dilute to 1 L. Standardize against a primary standard potassium bi-iodate solution.[8]

Potassium Iodide (KI), ACS grade crystals.

Phosphate Buffer Solution (pH 7).

Sulfuric Acid (H₂SO₄), 1 N.

Sodium Hydroxide (NaOH), 1 N.

Deionized, chlorine-demand-free water.

Sample Handling
Chlorine dioxide solutions are unstable and volatile. Samples should be collected in clean,

glass-stoppered bottles, filled to the top to minimize headspace, and protected from sunlight

and agitation. Titrations should be performed promptly after sample collection, ideally within 15

minutes.[6][9][10]

Titration Procedure
The following four titrations are performed sequentially. Titrations A and B are conducted on the

first 200 mL sample portion, while titrations C and D are performed on a second 200 mL

sample portion.

On Sample Portion 1:

Titration A: Free Chlorine + 1/5 Chlorine Dioxide

Place a 200 mL sample in a 250 mL beaker with a stir bar.

Add pH 7 phosphate buffer to adjust the sample pH to 7.0.

Add approximately 1 g of potassium iodide (KI) crystals and stir to dissolve.

Immerse the amperometric electrode assembly in the sample.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.deq.nc.gov/water-quality/chemistry-lab/certification/approved-procedures/approved-procedure-analysis-regular-level-0/download
https://www.benchchem.com/product/b155256?utm_src=pdf-body
https://www.nemi.gov/methods/method_summary/7430/
https://cdn.hach.com/7FYZVWYB/at/5sn5rqvgk7mh59kr8v24w738/DOC3165293146.pdf
https://www.nemi.gov/methods/method_summary/9884/
https://www.benchchem.com/product/b155256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titrate with 0.00564 N phenylarsine oxide (PAO) solution until the endpoint is reached

(i.e., the current reading stabilizes).

Record the volume of PAO used as Volume A.

Titration B: Total Chlorine Dioxide + Chlorite + Free Chlorine

To the solution from Titration A, add 1 N sulfuric acid to lower the pH to 2.0.

Continue the titration with 0.00564 N PAO until the endpoint is reached again.

Record the total volume of PAO used from the start of Titration A as Volume B.

On Sample Portion 2:

Titration C: Free Chlorine

Place a fresh 200 mL sample in a 250 mL beaker with a stir bar.

Add 1 N sodium hydroxide to raise the sample pH to 12.0.

Stir for a few minutes to allow for the conversion of chlorine dioxide to chlorite and

chlorate.

Neutralize the sample to pH 7.0 with 1 N sulfuric acid.

Immerse the amperometric electrode assembly in the sample.

Titrate with 0.00564 N PAO solution to the endpoint.

Record the volume of PAO used as Volume C.

Titration D: Free Chlorine + Monochloramine

To the solution from Titration C, add approximately 1 g of KI crystals and stir to dissolve.

Continue the titration with 0.00564 N PAO until the endpoint is reached.

Record the total volume of PAO used from the start of Titration C as Volume D.
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Calculations
The concentrations of chlorine dioxide and other chlorine species as mg/L Cl₂ can be

calculated using the volumes of titrant recorded in the four titrations (A, B, C, and D) and the

following formulas:

Chlorine Dioxide (mg/L as ClO₂): = (5 * (A - C) * N * 67450) / V

Where N is the normality of the PAO titrant and V is the sample volume in mL.

Free Chlorine (mg/L as Cl₂): = (C * N * 35450) / V

Monochloramine (mg/L as Cl₂): = ((D - C) * N * 35450) / V

Chlorite (mg/L as ClO₂⁻): = ((B - A - 4*(A-C)) * N * 67450) / V

Interferences
Several substances can interfere with the amperometric titration of chlorine dioxide:

Manganese, copper, and nitrates: These can interfere, but their effects are minimized by

buffering the sample to a pH of 4 or higher.[10][11]

Other oxidizing agents: Ozone and other strong oxidants can interfere.

Surface-active agents: These can poison the electrodes.[3][6]

Highly colored or turbid waters: Amperometric titration is generally less affected by these

factors than colorimetric methods.[6]

Mandatory Visualization
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Sample Portion 1 (200 mL)

Sample Portion 2 (200 mL)

CalculationsStart Add pH 7 Buffer
Add KI

Titration A:
Free Cl₂ + 1/5 ClO₂

Record Volume A Add H₂SO₄ to pH 2 Titration B:
Total ClO₂ + Chlorite + Free Cl₂ Record Volume B

Calculate Concentrations:
- Chlorine Dioxide

- Free Chlorine
- Monochloramine

- Chlorite

Start Add NaOH to pH 12
Neutralize to pH 7

Titration C:
Free Cl₂ Record Volume C Add KI Titration D:

Free Cl₂ + Monochloramine
Record Volume D

Click to download full resolution via product page

Caption: Workflow for the four-step amperometric titration of chlorine dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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